Cas no 52147-97-4 ((E)-2-Phenylethenesulfonyl Chloride)

• Product Name: (E)-2-Phenylethenesulfonyl Chloride
• CAS No: 52147-97-4
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• MDL: MFCD00007456
• CID: 936466
• PubChem ID: 24849041
• Update Time: 2025-09-26

(E)-2-Phenylethenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• beta-styrene sulfonyl chloride
• trans-β-Styrenesulfonyl chloride
• (E)-2-Phenylethenesulfonyl Chloride

• MDL： MFCD00007456
• Inchi： 1S/C8H7ClO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： ONWRSBMOCIQLRK-VOTSOKGWSA-N
• SMILES： ClS(/C=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 201.98600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 85-88 °C (lit.)
• PSA: 42.52000
• LogP: 3.30670
• Solubility: Not available

(E)-2-Phenylethenesulfonyl Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III